Cas no 1172782-03-4 (methyl 1-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonylpiperidine-4-carboxylate)

• Product Name: methyl 1-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonylpiperidine-4-carboxylate
• CAS No: 1172782-03-4
• MF: C₁₉H₂₂FN₃O₄
• MW: 375.39408826828
• CID: 6153949
• PubChem ID: 42109701
• Update Time: 2025-06-22

methyl 1-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonylpiperidine-4-carboxylate
• methyl 1-[4-ethoxy-1-(4-fluorophenyl)pyrazole-3-carbonyl]piperidine-4-carboxylate
• F5069-0145
• AKOS024494614
• 1172782-03-4
• methyl 1-[4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl]piperidine-4-carboxylate
• methyl 1-(4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl)piperidine-4-carboxylate

• Inchi： 1S/C19H22FN3O4/c1-3-27-16-12-23(15-6-4-14(20)5-7-15)21-17(16)18(24)22-10-8-13(9-11-22)19(25)26-2/h4-7,12-13H,3,8-11H2,1-2H3
• InChI Key： RJYHSHBKWNMONG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(N2CCC(C(=O)OC)CC2)=O)=N1)OCC

Computed Properties

• Exact Mass: 375.15943435g/mol
• Monoisotopic Mass: 375.15943435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.7Ų

Additional information on methyl 1-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonylpiperidine-4-carboxylate

Methyl 1-(4-Ethoxy-1-(4-Fluorophenyl)-1H-Pyrazole-3-Carbonyl)piperidine-4-Carboxylate (CAS No. 1172782-03-4): A Comprehensive Overview

Methyl 1-(4-Ethoxy-1-(4-Fluorophenyl)-1H-pyrazole-3-carbonyl)piperidine-4-carboxylate (CAS No. 1172782-03-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and pyrazole, two heterocyclic rings that are widely studied for their diverse biological activities and potential therapeutic applications.

The molecular structure of methyl 1-(4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl)piperidine-4-carboxylate is characterized by the presence of a piperidine ring, a pyrazole ring, and an ethoxy group, along with a fluorinated phenyl moiety. These structural features contribute to its unique chemical properties and biological activities. The compound's molecular formula is C₂₀H₂₃FN₃O₃, and its molecular weight is approximately 380.41 g/mol.

In recent years, methyl 1-(4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl)piperidine-4-carboxylate has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. These findings have sparked interest in exploring its therapeutic potential for various diseases and conditions.

One of the key areas of research involving methyl 1-(4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl)piperidine-4-carboxylate is its anti-inflammatory activity. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This property makes it a potential candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, methyl 1-(4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl)piperidine-4-carboxylate has also shown promising analgesic properties. Preclinical studies in animal models have indicated that this compound can reduce pain sensitivity and provide relief from both acute and chronic pain conditions. These findings suggest that it could be developed as a novel analgesic agent with fewer side effects compared to existing pain medications.

In addition to its anti-inflammatory and analgesic activities, methyl 1-(4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl)piperidine-4-carboxylate has also been investigated for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These neuroprotective properties make it a promising candidate for the development of new treatments for these debilitating conditions.

The mechanism of action of methyl 1-(4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl)piperidine-4-carboxylate is not yet fully understood, but several studies have provided insights into its biological activities. It is believed to interact with multiple targets in the body, including enzymes involved in inflammatory pathways, receptors on immune cells, and signaling molecules in neurons. Further research is needed to elucidate the specific mechanisms by which this compound exerts its therapeutic effects.

The synthesis of methyl 1-(4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl)piperidine-4-carboxylate has been described in several scientific publications. The most common synthetic route involves the coupling of a piperidine derivative with a pyrazole-containing carboxylic acid or ester, followed by functional group manipulations to introduce the ethoxy and fluorinated phenyl moieties. The synthetic process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In conclusion, methyl 1-(4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl)piperidine-4-carboxylate (CAS No. 1172782-03-4) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Ongoing research aims to further explore its therapeutic potential and develop it into novel drugs for various diseases and conditions.